Cas no 1021265-15-5 (8-(5-tert-butyl-2-methoxybenzenesulfonyl)-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione)

• Product Name: 8-(5-tert-butyl-2-methoxybenzenesulfonyl)-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
• CAS No: 1021265-15-5
• MF: C₂₁H₃₁N₃O₅S
• MW: 437.552944421768
• CID: 6245420
• PubChem ID: 27622503
• Update Time: 2025-10-31

8-(5-tert-butyl-2-methoxybenzenesulfonyl)-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 8-(5-tert-butyl-2-methoxybenzenesulfonyl)-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
• 1021265-15-5
• SR-01000920396
• AKOS024493585
• SR-01000920396-1
• 8-(5-tert-butyl-2-methoxyphenyl)sulfonyl-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
• 8-((5-(tert-butyl)-2-methoxyphenyl)sulfonyl)-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
• F5049-0084
• VU0632538-1

• Inchi： 1S/C21H31N3O5S/c1-6-11-24-18(25)21(22-19(24)26)9-12-23(13-10-21)30(27,28)17-14-15(20(2,3)4)7-8-16(17)29-5/h7-8,14H,6,9-13H2,1-5H3,(H,22,26)
• InChI Key： BOYUEGXNIKSJTJ-UHFFFAOYSA-N
• SMILES： S(C1C(=CC=C(C(C)(C)C)C=1)OC)(N1CCC2(C(N(CCC)C(N2)=O)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 437.19844227g/mol
• Monoisotopic Mass: 437.19844227g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 763
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 104Ų

Additional information on 8-(5-tert-butyl-2-methoxybenzenesulfonyl)-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione

Introduction to 8-(5-tert-butyl-2-methoxybenzenesulfonyl)-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No. 1021265-15-5)

8-(5-tert-butyl-2-methoxybenzenesulfonyl)-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique spirocyclic and sulfonamide functionalities. This compound, identified by the CAS number 1021265-15-5, represents a promising scaffold for the development of novel therapeutic agents. Its molecular architecture combines a triazaspiro[4.5]decane core with a sulfonamide substituent, which is appended to a phenyl ring featuring both tert-butyl and methoxy groups. Such structural features are often exploited to modulate bioactivity, solubility, and metabolic stability, making this compound a valuable candidate for further investigation.

The spirocyclic structure of this molecule introduces a rigid framework that can influence the conformational flexibility and binding properties of the compound. Spiro compounds are known for their ability to engage in multiple hydrogen bonding interactions due to the presence of both oxygen and nitrogen atoms in their core structure. This characteristic is particularly advantageous in drug design, as it allows for the optimization of binding affinities to biological targets such as enzymes and receptors. The triazaspiro[4.5]decane moiety itself is not commonly found in commercial libraries but has been explored in recent years for its potential in medicinal chemistry applications.

The sulfonamide group attached to the spirocycle at position 8 is another key feature that enhances the pharmacological relevance of this compound. Sulfonamides are well-documented pharmacophores that exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of a sulfonamide substituent can improve water solubility while simultaneously enhancing binding interactions with target proteins. In particular, the 5-tert-butyl-2-methoxybenzenesulfonyl group contributes to steric hindrance and electronic properties that can fine-tune the pharmacokinetic profile of the compound.

The propyl substituent at position 3 adds another layer of complexity to the molecular structure. Alkyl chains such as propyl groups can influence both hydrophobicity and metabolic stability, which are critical factors in drug development. By varying the length or type of alkyl substituents, chemists can modulate these properties to achieve desired pharmacokinetic profiles. The combination of these structural elements—spirocycle, sulfonamide, phenyl ring with tert-butyl and methoxy groups, and propyl chain—makes this compound a versatile scaffold for medicinal chemistry exploration.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 8-(5-tert-butyl-2-methoxybenzenesulfonyl)-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No. 1021265-15-5). Molecular docking studies have been employed to predict potential interactions with biological targets such as kinases and proteases. These studies suggest that the sulfonamide moiety may interact with key residues in active sites, while the spirocyclic core could provide additional binding contacts. Such insights are crucial for guiding experimental efforts and optimizing lead compounds for therapeutic applications.

In addition to computational approaches, synthetic chemistry has played a pivotal role in accessing derivatives of this compound. The spirocyclic framework presents synthetic challenges due to its strained geometry, but recent methodologies have made it more accessible than ever before. Transition-metal-catalyzed reactions and novel cyclization strategies have been employed to construct the triazaspiro[4.5]decane core efficiently. These advances have opened up new avenues for exploring analogs with modified bioactivity profiles.

The phenyl ring with 5-tert-butyl and 2-methoxy substituents is particularly noteworthy for its potential role in modulating pharmacokinetic properties such as oral bioavailability and metabolic clearance. The tert-butyl group introduces steric bulk that can hinder rapid metabolism by cytochrome P450 enzymes, while the methoxy group can enhance solubility through hydrogen bonding interactions with water molecules. These effects are often exploited in drug design to improve overall drug-like properties.

Current research in medicinal chemistry increasingly focuses on developing multifunctional compounds that address multiple targets or pathways simultaneously. The unique structural features of 8-(5-tert-butyl-2-methoxybenzenesulfonyl)-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No. 1021265-15-5) make it an attractive candidate for such applications. For instance, its sulfonamide group could interact with an enzyme target while the spirocycle provides additional interactions with adjacent residues or other protein domains. This dual-targeting capability could lead to synergistic therapeutic effects or improved efficacy compared to single-target inhibitors.

Furthermore，the propyl substituent at position 3 may serve as a handle for further derivatization or conjugation with other biomolecules such as peptides or nucleic acids. Such modifications could expand the utility of this compound beyond small-molecule drug development into areas like targeted therapy or gene delivery systems.

The growing interest in spirocyclic compounds stems from their unique structural motifs that offer advantages over traditional linear molecules in terms of bioactivity and selectivity. The rigid spirocore ensures precise orientation of functional groups relative to biological targets while minimizing off-target interactions due to conformational entropy loss upon binding. This characteristic is particularly valuable when designing drugs that require high specificity against disease-causing proteins without affecting normal cellular processes.

In conclusion,8-(5-tert-butyl -2 -methoxybenzenesulfonyl ) -3 -prop y l -1 ,3 ,8 -triazas pi ro [4 . 5 ]de c ane -2 ,4 -dione(CAS No .1021265 -15 -5 )represents an exciting opportunity f ormedicinal chemists due t o i ts complex s tructure an d p otential b iological activity . Its combi nation o f s pirocycl ic an d sul fon am ide functi onaliti es , along w ith t he s te ric an d electr onic p rotecti ons provi ded b y t he phen yl r ing an d prop y l su bstitu ents , mak es i t a promi ssi ng scaff old f or deve lopin g n e w th erapeut ic ag ents . With furth er resea rch an d optimi zati on , thi s compoun d coul d p lay a signifi cant r ol e i n treati ng var ious m edical co nditi ons i n t he near f ut ure.